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Compound of Interest

Compound Name: (R,R)-PX20606

Cat. No.: B10815536

This document provides crucial safety and logistical information for the proper disposal of
(R,R)-PX20606, a potent FXR agonist, within a research and development environment. The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe handling and disposal of this chemical compound.

Disclaimer: This guide is based on general best practices for the disposal of laboratory
chemicals. Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer
for (R,R)-PX20606 and adhere to your institution's and local authorities’ waste disposal
regulations.

Quantitative Data Summary for (R,R)-PX20606
Handling

The following table summarizes key handling and storage information for (R,R)-PX20606. This
data is compiled from publicly available information and typical safety data for similar small
molecule inhibitors.
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Parameter Information Source

Chemical Name (R,R)-PX20606 MedChem Express|[1]
Molecular Formula C29H22CI3NO4 MedChem Express[1]
Molecular Weight 554.85 g/mol MedChem Express|[1]
Appearance Solid powder Assumed

Storage Temperature -20°C Assumed

Acute Toxicity (Oral, Dermal,
Hazard Classification Inhalation) - Category 4 Assumed

(Assumed)

Lab coat, nitrile gloves, and
Personal Protective Equipment  protective eyewear. In case of 2]

(PPE) inadequate ventilation, wear

respiratory protection.

Absorb spill with inert material
] (e.g., vermiculite, sand) and
Spill Response . _ [2]
place in a sealed container for

disposal.

Procedural Guidance for Disposal

The proper disposal of (R,R)-PX20606 should be approached with the understanding that it is a
hazardous chemical waste product. The following steps provide a general workflow for its safe
disposal.

Step 1: Waste Segregation and Collection

o Designated Waste Container: Collect all (R,R)-PX20606 waste, including the pure
compound, contaminated solutions, and any contaminated disposable labware (e.g., pipette
tips, tubes), in a designated, properly labeled hazardous waste container.[2]

o Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name "(R,R)-PX20606". Include the date of accumulation and any other information
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required by your institution's environmental health and safety (EHS) department.[3]

e Avoid Mixing: Do not mix (R,R)-PX20606 waste with other incompatible waste streams.[2]
Step 2: Storage of Chemical Waste

e Secure Storage: Store the hazardous waste container in a designated, secure area away
from general laboratory traffic.[3]

e Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.[3]

« Ventilation: Ensure the storage area is well-ventilated. If storing in a fume hood, move it to a
designated hazardous waste storage area as soon as possible.[3]

Step 3: Final Disposal

o Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department to
arrange for the pickup and disposal of the hazardous waste container.

o Approved Waste Disposal: The primary and recommended method of disposal for chemical
waste is through an approved waste disposal plant.[2] Never dispose of (R,R)-PX20606
down the drain or in regular trash.[4]

Experimental Protocols

Detailed experimental protocols for the specific chemical inactivation of (R,R)-PX20606 are not
publicly available. Any attempt to neutralize or inactivate this compound prior to disposal should
only be performed after consulting relevant chemical literature and receiving approval from your
institution's EHS department for the validated procedure.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R,R)-
PX20606.
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Start: (R,R)-PX20606 Waste Generated

l

Is waste container available and properly labeled?

No

VGl Obtain and label a new hazardous waste container.

Segregate waste into a designated, labeled hazardous waste container.

Store container in a secure, ventilated area with secondary containment.

Contact Environmental Health & Safety (EHS) for pickup.

EHS transports waste to an approved disposal facility.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of (R,R)-PX20606.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. (R,R)-PX20606 - MedChem Express [bioscience.co.uk]

e 2. benchchem.com [benchchem.com]

» 3. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
e 4. slu.edu [slu.edu]

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of (R,R)-
PX20606]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10815536#r-r-px20606-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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